Cas no 35144-01-5 ((r)-(2-methoxyphenyl)methylphenylphosphine)

(r)-(2-methoxyphenyl)methylphenylphosphine structure
35144-01-5 structure
Product Name:(r)-(2-methoxyphenyl)methylphenylphosphine
CAS No:35144-01-5
MF:C14H15OP
MW:230.242064714432
CID:919951
PubChem ID:11791399
Update Time:2025-04-19

(r)-(2-methoxyphenyl)methylphenylphosphine Chemical and Physical Properties

Names and Identifiers

    • (r)-(2-methoxyphenyl)methylphenylphosphine
    • (+/-)-o-anisylmethylphenylphosphine
    • (2-methoxyphenyl)methylphenylphosphine
    • (o-methoxyphenyl)(methyl)phenylphosphine
    • (o-methoxyphenyl)methylphenylphosphine
    • AG-D-94252
    • AGN-PC-01MW7C
    • CTK4C5857
    • o-anisyl(methyl)phenylphosphine
    • phenyl-ortho-anisylmethylphosphine
    • Phosphine, (2-methoxyphenyl)methylphenyl-
    • PPH(Me)(o-anisyle)
    • SureCN1451079
    • 35144-01-5
    • SCHEMBL14092723
    • Inchi: 1S/C14H15OP/c1-15-13-10-6-7-11-14(13)16(2)12-8-4-3-5-9-12/h3-11H,1-2H3/t16-/m1/s1
    • InChI Key: WLPVFKXJHBTYJG-MRXNPFEDSA-N
    • SMILES: [P@@](C)(C1C=CC=CC=1)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 230.086052095g/mol
  • Monoisotopic Mass: 230.086052095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 22.82000
  • LogP: 2.75770

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